[2-(Methylamino)-1,3-thiazol-5-yl](phenyl)methanone

• IUPAC Name: [2-(methylamino)-1,3-thiazol-5-yl]-phenylmethanone
• InChI: InChI=1S/C11H10N2OS/c1-12-11-13-7-9(15-11)10(14)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,13)
• InChI Key: ACIORWSBZIKYKH-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C(S1)C(=O)C2=CC=CC=C2
• Molecular Formula: C11H10N2OS
• Molecular Weight: 218.28 g/mol

Description

2-(Methylamino)-1,3-thiazol-5-ylmethanone is an organic compound with a thiazole ring. The compound has a linear formula of C10H10N2OS and a molecular weight of 206.268.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom.

Scientific Research Applications

Synthesis and Characterization

• A study by Shahana and Yardily (2020) detailed the synthesis and characterization of novel compounds related to thiazolyl and thiophene, demonstrating the compounds' structural properties and potential antibacterial activity through molecular docking studies. This research underlines the compounds' utility in understanding antibacterial mechanisms (Shahana & Yardily, 2020).

Antibacterial Screening

• Research by Landage, Thube, and Karale (2019) synthesized a new series of thiazolyl pyrazole and benzoxazole derivatives, characterizing them through spectral data and evaluating their antibacterial activities, showcasing the potential of these compounds in developing new antibacterial agents (Landage, Thube, & Karale, 2019).

Imaging Agents for Parkinson's Disease

• Wang et al. (2017) described the synthesis of a potential PET imaging agent for LRRK2 enzyme in Parkinson's disease, highlighting the significance of such compounds in medical imaging and diagnosis of neurodegenerative diseases (Wang et al., 2017).

Theoretical Studies and Reactivity

• Moreno-Fuquen et al. (2019) developed an efficient synthesis approach for benzamide derivatives, providing insights into their structural and theoretical aspects. This research contributes to understanding the reactivity and potential applications of these compounds in various fields (Moreno-Fuquen et al., 2019).

Antioxidant and Inhibitory Activities

• Jadhav, Shinde, and Sekar (2018) synthesized novel phenyl(1H-benzoimidazol-5-yl)methanone-based fluorescent monoazo disperse dyes, exploring their fluorescence properties, photostability, and potential antioxidant activities. This study opens avenues for the application of these compounds in dyeing and biochemical studies (Jadhav, Shinde, & Sekar, 2018).

These studies illustrate the diverse applications of "2-(Methylamino)-1,3-thiazol-5-ylmethanone" and related compounds in fields ranging from drug development and synthesis to imaging and diagnostics, providing valuable insights into their potential utility in scientific research and industry.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with a wide range of biological targets . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, potentially activating or inhibiting biochemical pathways and enzymes, or stimulating or blocking receptors in biological systems .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .